Cas no 108664-98-8 (5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5ab,8b,10aa,10bb)]- (9CI))
108664-98-8 structure
Product Name:5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5ab,8b,10aa,10bb)]- (9CI)
CAS No:108664-98-8
MF:C19H24O2
MW:284.392665863037
CID:128110
PubChem ID:4287703
Update Time:2025-04-18
5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5ab,8b,10aa,10bb)]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5ab,8b,10aa,10bb)]- (9CI)
- 16-OXOCAFESTOL
- 5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-deca...
- 5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5a
- OXOCAFESTOL, 16-(RG)
- OXOCAFESTOL,16
- OXALIC ACID(P)
- OXOCAFESTOL, 16-
- 68917-64-6
- 12-methyl-8-oxapentacyclo[14.2.1.01,13.04,12.05,9]nonadeca-5(9),6-dien-17-one
- J-002176
- 12-methyl-8-oxapentacyclo[14.2.1.0?,??.0?,??.0?,?]nonadeca-5(9),6-dien-17-one
- 108664-98-8
- DDWYTNONBBOFFA-UHFFFAOYSA-N
-
- Inchi: 1S/C19H24O2/c1-18-7-5-16-13(6-9-21-16)14(18)4-8-19-10-12(15(20)11-19)2-3-17(18)19/h6,9,12,14,17H,2-5,7-8,10-11H2,1H3
- InChI Key: DDWYTNONBBOFFA-UHFFFAOYSA-N
- SMILES: O=C1CC23CCC4C5C=COC=5CCC4(C)C2CCC1C3
Computed Properties
- Exact Mass: 284.17800
- Monoisotopic Mass: 284.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- PSA: 30.21000
- LogP: 4.48500
5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5ab,8b,10aa,10bb)]- (9CI) Security Information
- WGK Germany:3
- Safety Term:WGK Germany 3
5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5ab,8b,10aa,10bb)]- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-202875-25 mg |
16-Oxocafestol, |
108664-98-8 | 25mg |
¥1,873.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-202875A-50 mg |
16-Oxocafestol, |
108664-98-8 | 50mg |
¥2,820.00 | 2023-07-11 | ||
| LKT Labs | O9256-5 mg |
16-Oxocafestol |
108664-98-8 | ≥97% | 5mg |
$105.90 | 2023-07-11 | |
| LKT Labs | O9256-25 mg |
16-Oxocafestol |
108664-98-8 | ≥97% | 25mg |
$273.40 | 2023-07-11 | |
| LKT Labs | O9256-50 mg |
16-Oxocafestol |
108664-98-8 | ≥97% | 50mg |
$476.80 | 2023-07-11 | |
| LKT Labs | O9256-100 mg |
16-Oxocafestol |
108664-98-8 | ≥97% | 100MG |
$821.00 | 2023-07-11 | |
| LKT Labs | O9256-500 mg |
16-Oxocafestol |
108664-98-8 | ≥97% | 500MG |
$2,670.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202875-25mg |
16-Oxocafestol, |
108664-98-8 | 25mg |
¥1873.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-202875A-50mg |
16-Oxocafestol, |
108664-98-8 | 50mg |
¥2820.00 | 2023-09-05 | ||
| A2B Chem LLC | AD77421-5mg |
16-Oxocafestol |
108664-98-8 | ≥97% | 5mg |
$204.00 | 2024-04-20 |
5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5ab,8b,10aa,10bb)]- (9CI) Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
108664-98-8 (5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5ab,8b,10aa,10bb)]- (9CI)) Related Products
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